Cas no 1396682-68-0 (N-(2-methoxyethyl)-N-[(thiophen-3-yl)methyl]-4-(trifluoromethoxy)benzamide)

• Product Name: N-(2-methoxyethyl)-N-[(thiophen-3-yl)methyl]-4-(trifluoromethoxy)benzamide
• CAS No: 1396682-68-0
• MF: C₁₆H₁₆F₃NO₃S
• MW: 359.363353729248
• CID: 5401331
• Update Time: 2025-05-24

N-(2-methoxyethyl)-N-[(thiophen-3-yl)methyl]-4-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)-N-(thiophen-3-ylmethyl)-4-(trifluoromethoxy)benzamide
• N-(2-methoxyethyl)-N-[(thiophen-3-yl)methyl]-4-(trifluoromethoxy)benzamide

• Inchi： 1S/C16H16F3NO3S/c1-22-8-7-20(10-12-6-9-24-11-12)15(21)13-2-4-14(5-3-13)23-16(17,18)19/h2-6,9,11H,7-8,10H2,1H3
• InChI Key： XQDBGFHOOYLFLV-UHFFFAOYSA-N
• SMILES： C(N(CCOC)CC1C=CSC=1)(=O)C1=CC=C(OC(F)(F)F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(2-methoxyethyl)-N-[(thiophen-3-yl)methyl]-4-(trifluoromethoxy)benzamide

Comprehensive Overview of N-(2-methoxyethyl)-N-[(thiophen-3-yl)methyl]-4-(trifluoromethoxy)benzamide (CAS No. 1396682-68-0)

N-(2-methoxyethyl)-N-[(thiophen-3-yl)methyl]-4-(trifluoromethoxy)benzamide (CAS No. 1396682-68-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The presence of a thiophene ring and a trifluoromethoxy group in its structure enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The compound's CAS number 1396682-68-0 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory frameworks. Researchers and industry professionals often search for N-(2-methoxyethyl)-N-[(thiophen-3-yl)methyl]-4-(trifluoromethoxy)benzamide to explore its potential in drug discovery, particularly in targeting enzymes or receptors where the thiophene moiety plays a critical role. Recent studies have highlighted its relevance in the development of central nervous system (CNS) therapeutics, owing to its ability to cross the blood-brain barrier.

In the context of green chemistry and sustainable synthesis, CAS 1396682-68-0 has been investigated for its compatibility with eco-friendly reaction conditions. The incorporation of a methoxyethyl group in its structure aligns with the growing demand for biodegradable and less toxic chemical entities. This aspect is particularly appealing to researchers focusing on environmentally benign processes, a trending topic in modern chemical research.

Another area of interest is the compound's potential role in agrochemical innovation. The trifluoromethoxy group is a common motif in pesticides and herbicides, making N-(2-methoxyethyl)-N-[(thiophen-3-yl)methyl]-4-(trifluoromethoxy)benzamide a candidate for developing next-generation crop protection agents. Its stability under various environmental conditions and selective activity against pests are key factors driving its exploration in this field.

From a structural-activity relationship (SAR) perspective, the compound's design offers insights into optimizing bioavailability and binding affinity. The thiophene ring, for instance, is known to enhance interactions with biological targets, while the methoxyethyl side chain improves solubility. Such features are frequently discussed in forums and publications related to medicinal chemistry, making this compound a subject of ongoing research.

In summary, N-(2-methoxyethyl)-N-[(thiophen-3-yl)methyl]-4-(trifluoromethoxy)benzamide (CAS No. 1396682-68-0) represents a versatile chemical entity with broad applicability in pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and alignment with contemporary research trends underscore its importance in scientific and industrial applications.